Cas no 61671-56-5 ((8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione)
61671-56-5 structure
Product Name:(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione
CAS No:61671-56-5
MF:C21H28O4
MW:344.444626808167
CID:837333
PubChem ID:44418781
Update Time:2025-04-19
(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione Chemical and Physical Properties
Names and Identifiers
-
- Pregna-4,6-diene-3,12-dione,20,21- dihydroxy-,(20S)-
- Neridienone B
- (20S)-20,21-Dihydroxypregna-4,6-diene-3,12-dione
- [ "" ]
- (8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclope
- 61671-56-5
- AKOS032948805
- (8R,9S,10R,13S,14S,17S)-17-[(1S)-1,2-dihydroxyethyl]-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione
- CHEMBL219812
- FS-8881
- AKOS040762114
- (8R,9S,10R,13S,14S,17S)-17-((1S)-1,2-dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta(a)phenanthrene-3,12-dione
- Neridiene b
- (8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione
-
- Inchi: 1S/C21H28O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(24)11-22)21(15,2)19(25)10-17(14)20/h3-4,9,14-18,22,24H,5-8,10-11H2,1-2H3/t14-,15-,16+,17-,18+,20-,21-/m0/s1
- InChI Key: NCBLKWGLSQARQJ-BJSXQCTJSA-N
- SMILES: O=C1C[C@@H]2[C@@]3(C)CCC(C=C3C=C[C@H]2[C@@H]2CC[C@H]([C@@H](CO)O)[C@]21C)=O
Computed Properties
- Exact Mass: 344.19900
- Monoisotopic Mass: 344.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
- XLogP3: 1.4
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 568.1±50.0 °C at 760 mmHg
- Flash Point: 311.4±26.6 °C
- PSA: 74.60000
- LogP: 2.44270
- Vapor Pressure: 0.0±3.5 mmHg at 25°C
(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4649-1 mg |
Neridienone B |
61671-56-5 | 1mg |
¥2595.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N26800-5mg |
(20S)-20,21-Dihydroxypregna-4,6-diene-3,12-dione |
61671-56-5 | 5mg |
¥5120.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4649-5 mg |
Neridienone B |
61671-56-5 | 98% | 5mg |
¥ 3,560 | 2023-07-10 | |
| TargetMol Chemicals | TN4649-1 mL * 10 mM (in DMSO) |
Neridienone B |
61671-56-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3660 | 2023-09-15 | |
| TargetMol Chemicals | TN4649-5mg |
Neridienone B |
61671-56-5 | 5mg |
¥ 3560 | 2024-07-19 | ||
| A2B Chem LLC | AG74852-5mg |
Neridienone B |
61671-56-5 | 98% by HPLC | 5mg |
$770.00 | 2024-04-19 | |
| A2B Chem LLC | AG74852-10mg |
Neridienone B |
61671-56-5 | 98% by HPLC | 10mg |
$1277.00 | 2024-04-19 | |
| A2B Chem LLC | AG74852-25mg |
Neridienone B |
61671-56-5 | 98% by HPLC | 25mg |
$2660.00 | 2024-04-19 | |
| A2B Chem LLC | AG74852-50mg |
Neridienone B |
61671-56-5 | 98% by HPLC | 50mg |
$4506.00 | 2024-04-19 | |
| A2B Chem LLC | AG74852-100mg |
Neridienone B |
61671-56-5 | 98% by HPLC | 100mg |
$7770.00 | 2024-04-19 |
(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
61671-56-5 ((8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione) Related Products
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